Cas no 2171944-61-7 (2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpiperidin-2-yl}acetic acid)

• Product Name: 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpiperidin-2-yl}acetic acid
• CAS No: 2171944-61-7
• MF: C₂₆H₂₅N₃O₆
• MW: 475.493206739426
• CID: 6212437
• PubChem ID: 165518676
• Update Time: 2025-06-12

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpiperidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpiperidin-2-yl}acetic acid
• 2171944-61-7
• EN300-1527565
• 2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazole-3-carbonyl]piperidin-2-yl}acetic acid

• Inchi： 1S/C26H25N3O6/c30-24(31)13-16-7-5-6-12-29(16)25(32)22-14-23(35-28-22)27-26(33)34-15-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-4,8-11,14,16,21H,5-7,12-13,15H2,(H,27,33)(H,30,31)
• InChI Key： HIJAQDAACQOKFE-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)ON=1)N1CCCCC1CC(=O)O

Computed Properties

• Exact Mass: 475.17433553g/mol
• Monoisotopic Mass: 475.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 122Ų

Additional information on 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpiperidin-2-yl}acetic acid

Comprehensive Analysis of 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpiperidin-2-yl}acetic acid (CAS No. 2171944-61-7)

In the rapidly evolving field of pharmaceutical chemistry, 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpiperidin-2-yl}acetic acid (CAS No. 2171944-61-7) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 1,2-oxazole core, is widely utilized in peptide synthesis and medicinal chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of protease inhibitors and targeted therapies.

The compound’s unique piperidine-acetic acid backbone, combined with the Fmoc-protected aminooxazole moiety, offers exceptional versatility in bioconjugation and scaffold modification. Recent studies highlight its role in optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties, a critical focus area for modern drug developers. With the rise of AI-driven molecular design and high-throughput screening, CAS No. 2171944-61-7 is gaining traction as a building block for next-generation therapeutics.

One of the most searched questions in scientific forums revolves around the synthetic pathways for this compound. The Fmoc group is pivotal in solid-phase peptide synthesis (SPPS), enabling efficient deprotection under mild conditions. Meanwhile, the 1,2-oxazole ring contributes to metabolic stability—a hot topic in bioavailability optimization. These attributes align with industry demands for fragment-based drug discovery (FBDD) and covalent inhibitor design, making it a staple in R&D pipelines.

From an analytical perspective, 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylpiperidin-2-yl}acetic acid exhibits notable solubility in polar aprotic solvents, a property leveraged in HPLC purification protocols. Its UV-active fluorene component also facilitates detection, a feature frequently discussed in quality control circles. As the pharmaceutical industry shifts toward green chemistry, researchers are investigating eco-friendly derivatization methods for this compound to reduce waste.

In conclusion, CAS No. 2171944-61-7 represents a convergence of structural ingenuity and practical utility. Its applications span from peptide mimetics to small-molecule probes, addressing key challenges in personalized medicine and enzymology. As interest grows in AI-augmented drug development, this compound is poised to play an even greater role in shaping future therapeutics.